Cas no 2137917-68-9 (5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2137917-68-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6275657
• PubChem ID: 165848031
• Update Time: 2025-05-26

5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737431
• 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• 2137917-68-9

• Inchi： 1S/C11H12ClN3/c1-7-3-4-8(9(12)5-7)11-10(13)6-14-15(11)2/h3-6H,13H2,1-2H3
• InChI Key： XQNKNFKDROWDON-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2137917-68-9)

5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine, identified by the chemical identifier CAS No. 2137917-68-9, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound’s molecular framework, featuring a pyrazole core substituted with chloro and methyl groups on the aromatic ring, positions it as a promising candidate for further exploration in therapeutic applications.

The structural motif of 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine is highly relevant in the context of modern drug design. The pyrazole ring is a well-documented pharmacophore, known for its role in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for developing novel therapeutic agents. The presence of both chloro and methyl substituents on the aromatic ring introduces additional functionalization possibilities, allowing for fine-tuning of physicochemical properties and biological responses.

In recent years, there has been a surge in interest regarding pyrazole derivatives due to their diverse pharmacological profiles. Studies have highlighted the potential of these compounds in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The specific substitution pattern in 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine suggests that it may exhibit inhibitory effects on key enzymes or receptors involved in these conditions. For instance, preliminary computational studies suggest that this compound could interact with targets such as Janus kinases (JAKs) or cyclooxygenase (COX), which are pivotal in modulating inflammatory pathways.

The synthesis of 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic transformations that are characteristic of heterocyclic chemistry. The process typically begins with the formation of the pyrazole core, followed by functionalization at the 4-position with a chloromethyl group and subsequent introduction of the 2-chloro-4-methylphenyl moiety. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques are essential for producing high-quality intermediates that are critical for subsequent pharmacological evaluation.

From a pharmacokinetic perspective, the physicochemical properties of 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine play a crucial role in determining its bioavailability and therapeutic efficacy. The compound’s solubility, lipophilicity, and metabolic stability are key factors that influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Researchers are leveraging computational modeling tools to predict these properties early in the drug discovery process, thereby streamlining the development pipeline. Such efforts are vital for identifying lead compounds that exhibit optimal pharmacokinetic profiles before moving into costly preclinical studies.

Current research trends indicate that 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine may find applications beyond traditional therapeutic areas. For example, its structural similarity to known antimicrobial agents suggests potential utility in combating resistant bacterial strains. Additionally, its interaction with cellular signaling pathways could make it a candidate for neuroprotective therapies or treatments targeting neurodegenerative diseases such as Alzheimer’s or Parkinson’s. These possibilities underscore the importance of continued investigation into this compound’s mechanism of action and potential therapeutic benefits.

The role of computational chemistry in studying 5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only aid in understanding its mode of action but also guide medicinal chemists in designing analogs with improved properties. By integrating experimental data with computational predictions, researchers can accelerate the optimization process, leading to more effective drug candidates.

In conclusion,5-(2-chloro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amino (CAS No. 2137917-68-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As research progresses, further elucidation of its pharmacological profile will likely uncover new therapeutic opportunities across multiple disease areas. The intersection of synthetic chemistry, computational modeling, and experimental biology continues to drive innovation in this field, making compounds like 5-(2-chloro-4-methylphenyl)-1-methyl...